![molecular formula C12H15N5O2S B6647454 4-[2-[(6-Aminopyrimidin-4-yl)amino]ethyl]benzenesulfonamide](/img/structure/B6647454.png)
4-[2-[(6-Aminopyrimidin-4-yl)amino]ethyl]benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[2-[(6-Aminopyrimidin-4-yl)amino]ethyl]benzenesulfonamide, also known as APES, is a sulfonamide compound that has been widely studied for its potential use in scientific research. This compound is a potent inhibitor of carbonic anhydrase, an enzyme that plays a crucial role in the regulation of acid-base balance in the body.
Mechanism of Action
4-[2-[(6-Aminopyrimidin-4-yl)amino]ethyl]benzenesulfonamide acts as an inhibitor of carbonic anhydrase by binding to the active site of the enzyme. This prevents the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate ions, which is a crucial step in the regulation of acid-base balance in the body. By inhibiting carbonic anhydrase, this compound can disrupt this process and alter the pH of various bodily fluids.
Biochemical and Physiological Effects:
The inhibition of carbonic anhydrase by this compound has several biochemical and physiological effects. These include changes in the pH of bodily fluids, alterations in the levels of bicarbonate and carbon dioxide, and changes in the activity of other enzymes that are involved in acid-base regulation. This compound has also been shown to have anti-inflammatory and anti-tumor effects, which may be related to its inhibition of carbonic anhydrase.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-[2-[(6-Aminopyrimidin-4-yl)amino]ethyl]benzenesulfonamide in lab experiments is its potent inhibitory activity against carbonic anhydrase. This makes it a useful tool for studying the role of this enzyme in various physiological processes. However, one limitation of using this compound is that its inhibitory activity is not specific to a particular isoform of carbonic anhydrase. This can make it difficult to study the effects of specific isoforms on physiological processes.
Future Directions
There are several future directions for research on 4-[2-[(6-Aminopyrimidin-4-yl)amino]ethyl]benzenesulfonamide. One area of interest is the development of more specific inhibitors of carbonic anhydrase that can target specific isoforms of the enzyme. This could lead to the development of more targeted therapies for conditions such as glaucoma and epilepsy. Another area of interest is the investigation of the anti-inflammatory and anti-tumor effects of this compound, which may have potential therapeutic applications in a variety of diseases. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential use as a tool for studying carbonic anhydrase and other enzymes involved in acid-base regulation.
Synthesis Methods
The synthesis of 4-[2-[(6-Aminopyrimidin-4-yl)amino]ethyl]benzenesulfonamide involves the reaction of 4-aminobenzenesulfonamide with 6-aminopyrimidine-4-amine in the presence of a suitable solvent and reagents. The reaction is carried out under controlled conditions, and the product is purified using techniques such as recrystallization or chromatography.
Scientific Research Applications
4-[2-[(6-Aminopyrimidin-4-yl)amino]ethyl]benzenesulfonamide has been extensively studied for its potential use in scientific research. It has been shown to be a potent inhibitor of carbonic anhydrase, which makes it useful for studying the role of this enzyme in various physiological processes. This compound has also been used as a tool for investigating the mechanisms of action of other compounds that interact with carbonic anhydrase.
Properties
IUPAC Name |
4-[2-[(6-aminopyrimidin-4-yl)amino]ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N5O2S/c13-11-7-12(17-8-16-11)15-6-5-9-1-3-10(4-2-9)20(14,18)19/h1-4,7-8H,5-6H2,(H2,14,18,19)(H3,13,15,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUNFCJJKXGGYCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCNC2=NC=NC(=C2)N)S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.